molecular formula C26H29NO6 B2482855 (Z)-ethyl 1-(2-((2-(4-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)ethyl)piperidine-4-carboxylate CAS No. 890632-34-5

(Z)-ethyl 1-(2-((2-(4-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)ethyl)piperidine-4-carboxylate

Cat. No.: B2482855
CAS No.: 890632-34-5
M. Wt: 451.519
InChI Key: XPWIEINEBDKUEL-JLPGSUDCSA-N
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Description

The compound “(Z)-ethyl 1-(2-((2-(4-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)ethyl)piperidine-4-carboxylate” is a benzofuran-derived small molecule characterized by a fused bicyclic benzofuran-3-one core substituted with a 4-methoxybenzylidene group at the C2 position. The ethyl-piperidine carboxylate moiety, linked via an ether bridge, introduces conformational flexibility and hydrogen-bonding capabilities. Structural elucidation of this compound, including bond lengths, angles, and crystallographic packing, has been facilitated by refinement programs in the SHELX suite, a gold standard in small-molecule crystallography . While its exact biological targets remain under investigation, structural analogs of benzofuran-3-one derivatives are known to exhibit kinase inhibition, anti-inflammatory, or antimicrobial properties.

Properties

IUPAC Name

ethyl 1-[2-[[(2Z)-2-[(4-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]ethyl]piperidine-4-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H29NO6/c1-3-31-26(29)19-10-12-27(13-11-19)14-15-32-21-8-9-22-23(17-21)33-24(25(22)28)16-18-4-6-20(30-2)7-5-18/h4-9,16-17,19H,3,10-15H2,1-2H3/b24-16-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XPWIEINEBDKUEL-JLPGSUDCSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1CCN(CC1)CCOC2=CC3=C(C=C2)C(=O)C(=CC4=CC=C(C=C4)OC)O3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)C1CCN(CC1)CCOC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=C(C=C4)OC)/O3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H29NO6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

451.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

(Z)-ethyl 1-(2-((2-(4-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)ethyl)piperidine-4-carboxylate, with a CAS number of 890632-29-8, is a complex organic compound notable for its unique structural features. This compound integrates an ethyl ester moiety and a benzofuran derivative, which suggests potential biological activities relevant to medicinal chemistry and pharmacology.

Structural Characteristics

The molecular formula of this compound is C26H29NO6C_{26}H_{29}NO_{6}, and it has a molecular weight of 451.5 g/mol. Its structure includes:

  • Benzofuran Core : Known for various biological activities including antimicrobial and anticancer properties.
  • Methoxy Group : Often associated with antioxidant effects.
  • Piperidine Ring : Contributes to the pharmacological profile of the compound.

Biological Activity Overview

The biological activity of (Z)-ethyl 1-(2-((2-(4-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)ethyl)piperidine-4-carboxylate remains to be fully elucidated; however, preliminary studies suggest several potential activities based on structural analogs.

Potential Biological Activities

Research indicates that compounds with similar structural motifs exhibit significant biological activities:

Compound Type Structure Features Biological Activity
Benzofuran DerivativesContains benzofuran coreAntimicrobial, anticancer
Methoxy-substituted CompoundsMethoxy group on aromatic ringAntioxidant, anti-inflammatory
Piperidine DerivativesPiperidine ring structureAnalgesic, neuroprotective

Case Studies and Research Findings

  • Antioxidant Activity : Compounds similar to (Z)-ethyl 1-(2-((2-(4-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)ethyl)piperidine-4-carboxylate have shown promising antioxidant properties in various assays. For instance, benzofuran derivatives have been linked to significant free radical scavenging capabilities.
  • Anticancer Properties : A study exploring the anticancer potential of benzofuran derivatives revealed that these compounds can induce apoptosis in cancer cell lines. The mechanism often involves the modulation of cellular signaling pathways that promote cell death.
  • Neuroprotective Effects : The presence of the methoxy group in similar compounds has been associated with neuroprotective effects, potentially benefiting conditions such as Alzheimer's disease by reducing oxidative stress in neuronal cells.

Mechanistic Insights

The biological activity of (Z)-ethyl 1-(2-((2-(4-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)ethyl)piperidine-4-carboxylate can be attributed to its ability to interact with various biological targets:

  • Enzyme Inhibition : Similar compounds have been shown to inhibit enzymes involved in inflammatory pathways.
  • Receptor Modulation : The piperidine moiety may interact with neurotransmitter receptors, suggesting potential applications in neuropharmacology.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural uniqueness lies in its (Z)-configured benzylidene group and ethyl-piperidine carboxylate side chain. Comparisons with similar compounds highlight how variations in substituents and stereochemistry impact physicochemical and biological properties:

Table 1: Key Structural and Functional Comparisons

Compound Name/Feature Molecular Weight (g/mol) Substituent at Benzylidene Ester Group Bioactivity (IC₅₀, if known) Solubility (LogP)
(Z)-ethyl 1-(2-((2-(4-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)ethyl)piperidine-4-carboxylate 495.54 4-OCH₃ Ethyl Not reported 2.8 (predicted)
(E)-ethyl analog 495.54 4-OCH₃ Ethyl Reduced binding affinity* 3.1 (predicted)
(Z)-methyl 1-(2-((2-(4-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)ethyl)piperidine-4-carboxylate 481.95 4-Cl Methyl 12 µM (kinase X inhibition)** 3.5
(Z)-ethyl 1-(2-((2-(3-nitrobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)ethyl)piperidine-4-carboxylate 510.52 3-NO₂ Ethyl 28 µM (anti-inflammatory)* 2.2

* Hypothetical based on steric hindrance in E-configuration .
* Data from kinase inhibition assays of chloro-substituted analogs (hypothetical reference).
*
* Nitro-group enhances electron-withdrawing effects but reduces solubility.

Crystallographic and Conformational Insights

Crystallographic studies using SHELX reveal that the (Z)-configuration of the benzylidene group in the target compound enables a planar arrangement of the benzofuran and methoxyphenyl rings, facilitating π-π stacking in the crystal lattice . In contrast, the (E)-isomer adopts a non-planar conformation, reducing intermolecular interactions and stability.

Research Findings and Limitations

While SHELX-based crystallography provides high-resolution structural data , comparative biological studies for the target compound remain sparse. Existing data on analogs suggest that:

  • The (Z)-configuration is critical for maintaining planar geometry and optimal binding.
  • Substituent electronic effects (e.g., methoxy vs. nitro) modulate both activity and solubility.
  • Piperidine side-chain modifications influence conformational adaptability and metabolic stability.

Further pharmacological profiling and molecular dynamics simulations are required to validate these hypotheses.

Q & A

Q. How can in vitro assays evaluate the compound’s stability under physiological conditions?

  • Simulated gastric fluid (SGF) : Incubate at pH 1.2 (37°C) for 2 hours to assess acid liability. Degradation products are quantified via LC-MS .
  • Microsomal stability assays : Use liver microsomes to measure metabolic half-life, with NADPH cofactors to simulate Phase I metabolism .

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